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Compound of Interest

Compound Name: Sodium ionophore VI

Cat. No.: B1682100

Essential Safety and Handling Guide for Sodium
lonophore VI

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Sodium ionophore VI (CAS No. 80403-59-4). It is intended for laboratory
personnel, including researchers, scientists, and professionals in drug development, to ensure
safe handling and minimize exposure risks.

Chemical Identification and Properties

Sodium ionophore VI is a sodium-selective ionophore used in the fabrication of ion-selective
electrodes to measure sodium ion concentrations in aqueous samples, such as biological
fluids.[1] It is not intended for human or veterinary use.[2][3]
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Property Value

Synonyms Bis[(12-crown-4)methyl] dodecylmethylmalonate
CAS Number 80403-59-4

Molecular Formula C34He62012

Molecular Weight 662.85 g/mol

Form Liquid

Storage Temperature 2-8°C

Flash Point

113 °C (235.4 °F) - closed cup

Hazard Identification and Safety Classifications

Sodium ionophore VI is classified as a hazardous substance. The signal word for this

chemical is "Warning".

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Acute Toxicity, Dermal H312 Harmful in contact with skin.
Acute Toxicity, Inhalation H332 Harmful if inhaled.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.
Specific Target Organ Toxicity H335 May cause respiratory

irritation.

Source: Sigma-Aldrich Safety

Data Sheet Information

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling Sodium ionophore VI to prevent
exposure. The recommended equipment is detailed below.

Protection Type Specification Rationale
) Safety glasses with side- Protects against splashes and

Eye/Face Protection ) ) o

shields or face shield. eye irritation.

) Chemical-resistant gloves Prevents skin contact and

Hand Protection o S

(e.g., Nitrile rubber). irritation.

) ] Laboratory coat, impervious Protects skin from accidental

Skin/Body Protection )

clothing. contact.

Type ABEK (EN 14387)
) ) respirator filter or N95 dust Prevents inhalation of harmful
Respiratory Protection ] )
mask. Use in a well-ventilated vapors or aerosols.

area or fume hood.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential for safety.

4.1. Preparation and Engineering Controls

Ventilation: Always handle Sodium ionophore VI inside a certified chemical fume hood to
minimize inhalation exposure.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and operational before beginning work.

Review SDS: Read and understand the Safety Data Sheet (SDS) completely before use.

Assemble PPE: Put on all required PPE as specified in the table above.

4.2. Handling Procedure

¢ Aliquoting: When transferring the liquid, use appropriate tools (e.g., micropipettes with
filtered tips) to avoid aerosol generation.
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» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
» Containment: Work within a designated area to contain any potential spills.
4.3. Post-Handling

o Decontamination: Wipe down the work area and any equipment used with an appropriate
solvent (e.g., ethanol), followed by soap and water.

o Glove Removal: Remove gloves using the proper technique to avoid skin contamination and
dispose of them as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after completing the work.

Emergency and First Aid Procedures

Immediate action is required in the event of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, provide oxygen. Call a POISON
CENTER or doctor if you feel unwell. (P304 +
P340 + P312)

Inhalation

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. Call a POISON CENTER or doctor if you
feel unwell. (P302 + P352 + P312)

Skin Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact , . L .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention. (P305 + P351 + P338)

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or doctor if
you feel unwell. (P301 + P312)
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Disposal Plan

All waste materials contaminated with Sodium ionophore VI must be treated as hazardous

waste.

o Contaminated Materials: Used gloves, pipette tips, wipes, and any other disposable
materials that have come into contact with the chemical must be collected in a designated,
sealed hazardous waste container.

e Unused Chemical: Dispose of unused Sodium ionophore VI in accordance with local, state,
and federal environmental regulations. Do not pour down the drain. Contact your institution's
Environmental Health and Safety (EHS) department for specific disposal instructions.

» Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent,
and the rinsate collected as hazardous waste.

Workflow for Safe Handling of Sodium lonophore VI
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1. Preparation Phase

Geview Safety Data Sheet (SDSD

:

Gerify Fume Hood & Eyewash Functioa

Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Handli

ng Phase

Work Inside Chemical Fume Hood

Aliquot & Handle Chemical

. In Case of Exposure or Spill:
ST ETPERTIETEL HEs Follow First Aid & Spill Procedures

3. Post-Handling & Disposal Phase

Decontaminate Work Surface & Equipment

Segregate & Label Hazardous Waste

Properly Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sodium ionophore VI from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ionophore VI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682100#personal-protective-equipment-for-
handling-sodium-ionophore-vi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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